molecular formula C8H8Cl2FN B13229113 1-(2,6-Dichlorophenyl)-2-fluoroethan-1-amine

1-(2,6-Dichlorophenyl)-2-fluoroethan-1-amine

Cat. No.: B13229113
M. Wt: 208.06 g/mol
InChI Key: PINZCNRARIEJLB-UHFFFAOYSA-N
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Description

1-(2,6-Dichlorophenyl)-2-fluoroethan-1-amine is a halogenated aromatic amine characterized by a 2,6-dichlorophenyl group attached to a fluoroethylamine backbone. This compound’s structural features—two chlorine atoms at the ortho positions of the phenyl ring and a fluorine atom on the ethylamine chain—impart unique electronic and steric properties.

Properties

Molecular Formula

C8H8Cl2FN

Molecular Weight

208.06 g/mol

IUPAC Name

1-(2,6-dichlorophenyl)-2-fluoroethanamine

InChI

InChI=1S/C8H8Cl2FN/c9-5-2-1-3-6(10)8(5)7(12)4-11/h1-3,7H,4,12H2

InChI Key

PINZCNRARIEJLB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C(=C1)Cl)C(CF)N)Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2,6-Dichlorophenyl)-2-fluoroethan-1-amine typically involves the reaction of 2,6-dichlorobenzyl chloride with fluoroethylamine under controlled conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to promote the formation of the desired product.

Industrial Production Methods: In an industrial setting, the production of 1-(2,6-Dichlorophenyl)-2-fluoroethan-1-amine may involve the use of continuous flow reactors to ensure consistent reaction conditions and high yield. The process may also include purification steps such as recrystallization or chromatography to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions: 1-(2,6-Dichlorophenyl)-2-fluoroethan-1-amine can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

    Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to obtain reduced derivatives.

    Substitution: The compound can participate in nucleophilic substitution reactions, where the fluoro group can be replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions:

    Oxidation: Potassium permanganate in an acidic medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed:

    Oxidation: Formation of carboxylic acids or ketones.

    Reduction: Formation of amines or alcohols.

    Substitution: Formation of substituted amines or thiols.

Scientific Research Applications

1-(2,6-Dichlorophenyl)-2-fluoroethan-1-amine has several scientific research applications, including:

    Chemistry: Used as a building block in the synthesis of more complex organic molecules.

    Biology: Investigated for its potential effects on cellular processes and enzyme inhibition.

    Medicine: Explored for its potential as a therapeutic agent in the treatment of various diseases, including cancer and neurodegenerative disorders.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(2,6-Dichlorophenyl)-2-fluoroethan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing the enzymes from catalyzing their respective reactions. Additionally, the compound may interact with cellular receptors, modulating signaling pathways and affecting cellular functions.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Dichlorophenyl Derivatives

1-(2,6-Dichlorophenyl)indolin-2-one (CAS 31828-71-4) Structure: Incorporates a dichlorophenyl group fused to an indolinone ring. Key Differences: The absence of the fluoroethylamine chain and the presence of a lactam ring reduce its basicity compared to the target compound. Applications: Used as a pharmaceutical impurity standard (Diclofenac-related compound) .

(2E)-3-(2,6-Dichlorophenyl)-1-(4-Fluoro)-Prop-2-En-1-One Structure: Features a dichlorophenyl group conjugated to a fluorinated propenone moiety. Key Differences: The α,β-unsaturated ketone system enhances electrophilicity, making it reactive in Michael addition reactions, unlike the amine in the target compound. Biological Activity: Demonstrated antimicrobial properties in studies .

Fluorinated Aromatic Amines

1-(2,6-Difluorophenyl)cyclopentan-1-amine (CAS 1343777-21-8) Structure: Difluorophenyl group attached to a cyclopentane-amine. Applications: Investigated in medicinal chemistry for central nervous system (CNS) targets due to fluorine’s ability to enhance blood-brain barrier penetration .

(R)-1-(4-Chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1-amine

  • Structure : Combines chloro-fluorophenyl and trifluoroethylamine groups.
  • Key Differences : The trifluoroethyl group introduces strong electron-withdrawing effects, lowering the amine’s basicity. The stereochemistry (R-configuration) may influence receptor binding in drug design .

Physicochemical Properties

Compound Molecular Weight (g/mol) logP (Predicted) Solubility Stability Notes
1-(2,6-Dichlorophenyl)-2-fluoroethan-1-amine 224.05 ~2.5 (estimated) Low in water Stable under inert conditions
1-(2,6-Dichlorophenyl)indolin-2-one 280.11 3.8 Low in water Sensitive to hydrolysis
1-(2,6-Difluorophenyl)cyclopentan-1-amine 211.22 2.1 Moderate in DMSO High thermal stability

Notes:

  • Chlorine substituents enhance lipophilicity, as seen in higher logP values for dichlorophenyl derivatives .

Future Research Directions :

  • Detailed pharmacokinetic studies comparing halogenated amines.
  • Exploration of antimicrobial and anti-inflammatory activities.

Biological Activity

1-(2,6-Dichlorophenyl)-2-fluoroethan-1-amine, also known as a fluorinated amine compound, has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The molecular structure of 1-(2,6-Dichlorophenyl)-2-fluoroethan-1-amine is characterized by a dichlorophenyl group and a fluorinated ethylamine moiety. This unique structure contributes to its interaction with biological systems.

The biological activity of this compound is primarily attributed to its interaction with various receptors and enzymes. It is believed to act as a modulator for certain neurotransmitter systems, potentially influencing serotonin and dopamine pathways. Additionally, the presence of fluorine may enhance lipophilicity, allowing better membrane penetration and receptor binding.

Pharmacological Effects

Research indicates that 1-(2,6-Dichlorophenyl)-2-fluoroethan-1-amine exhibits several pharmacological effects:

  • Antidepressant Activity : Studies have shown that compounds with similar structures can exhibit antidepressant-like effects in animal models .
  • Anticancer Properties : Preliminary investigations suggest potential activity against various cancer cell lines, likely through the inhibition of specific signaling pathways related to tumor growth .
  • Anti-inflammatory Effects : The compound may also possess anti-inflammatory properties, making it a candidate for treating inflammatory diseases .

Case Studies and Research Findings

Several studies have explored the biological activity of related compounds or analogs:

  • Antidepressant Effects : In a study analyzing structurally similar compounds, researchers found that modifications in the dichlorophenyl group significantly affected serotonin receptor binding affinity, leading to enhanced antidepressant effects in rodent models .
  • Cancer Research : A study on fluorinated amines indicated that similar compounds could inhibit HIF-2α signaling in renal cell carcinoma models. This pathway is crucial for tumor survival and proliferation, suggesting that 1-(2,6-Dichlorophenyl)-2-fluoroethan-1-amine could have therapeutic implications in oncology .
  • Inflammation Models : Research involving the modulation of inflammatory pathways highlighted the potential of fluorinated compounds in reducing cytokine levels in vitro. This suggests that 1-(2,6-Dichlorophenyl)-2-fluoroethan-1-amine might be effective against conditions like rheumatoid arthritis .

Data Tables

Biological ActivityMechanismReference
AntidepressantSerotonin receptor modulation
AnticancerHIF-2α inhibition
Anti-inflammatoryCytokine modulation

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